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Compound of Interest

Compound Name: Osemozotan

Cat. No.: B1210712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Osemozotan (also known as MKC-242) is a potent and selective serotonin 5-HT1A receptor

agonist.[1] It demonstrates high affinity for this receptor, acting as a full agonist at presynaptic

autoreceptors and a partial agonist at postsynaptic receptors.[1] This activity modulates the

release of several key neurotransmitters, including serotonin, dopamine, norepinephrine, and

acetylcholine.[1] Osemozotan is under investigation for a range of therapeutic applications,

including the treatment of anxiety, depression, pain, and substance dependence disorders.[1]

These application notes provide detailed protocols for the dissolution of Osemozotan for in

vitro and in vivo research applications, with a focus on preparing solutions for injection.
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Property Value

Chemical Name
5-(3-[((2S)-1,4-benzodioxan-2-

ylmethyl)amino]propoxy)-1,3-benzodioxole

Molecular Formula C₁₉H₂₁NO₅ (Free Base), C₁₉H₂₂ClNO₅ (HCl salt)

Molecular Weight
343.38 g/mol (Free Base)[1], 379.84 g/mol (HCl

salt)

CAS Number
137275-81-1 (Free Base), 137275-80-0 (HCl

salt)

Solubility Characteristics
The solubility of Osemozotan is a critical factor in the preparation of solutions for experimental

use. The compound is available as a free base and as a hydrochloride salt, with the salt form

generally exhibiting greater aqueous solubility.

Solvent Osemozotan Free Base
Osemozotan
Hydrochloride

Dimethyl Sulfoxide (DMSO)
Soluble (A 25 mg/mL stock

solution can be prepared)
Soluble

Water Low solubility (< 1 mg/mL)

Information not available, but

expected to be more soluble

than the free base.

Ethanol May dissolve Information not available.

Corn Oil
Miscible in a 10% DMSO co-

solvent formulation
Not typically used.

Experimental Protocols
I. Preparation of Osemozotan Stock Solution (for In Vitro and In Vivo use)

This protocol describes the preparation of a high-concentration stock solution of Osemozotan
free base in DMSO, which can be further diluted for various experimental applications.
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Materials:

Osemozotan (free base) powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Aseptically weigh the desired amount of Osemozotan powder.

Add the appropriate volume of sterile DMSO to achieve a final concentration of 25 mg/mL.

For example, to prepare 1 mL of a 25 mg/mL stock solution, add 1 mL of DMSO to 25 mg of

Osemozotan powder.

Vortex the solution until the Osemozotan is completely dissolved. Gentle warming (to no

more than 37°C) may be applied if necessary to facilitate dissolution.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the stock solution at -20°C for long-term storage.

II. Preparation of Osemozotan for In Vivo Injection (Intraperitoneal)

This protocol provides a method for diluting the Osemozotan stock solution for intraperitoneal

(i.p.) injection in animal models, such as mice. In vivo studies have utilized Osemozotan
hydrochloride at doses of 1 mg/kg.

Materials:

Osemozotan stock solution (25 mg/mL in DMSO)

Sterile corn oil
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Sterile tubes for dilution

Vortex mixer

Procedure:

Calculate the required volume of the final dosing solution based on the animal's weight and

the desired dose (e.g., 1 mg/kg). The final injection volume is typically 100 µL for a mouse.

Prepare a working solution of 2.5 mg/mL by diluting the 25 mg/mL DMSO stock solution. For

example, to prepare 1 mL of a 2.5 mg/mL working solution, mix 100 µL of the 25 mg/mL

DMSO stock solution with 900 µL of sterile corn oil.

Vortex the solution thoroughly to ensure a uniform suspension or solution.

The final formulation will be a 10% DMSO in corn oil solution.

Administer the solution via intraperitoneal injection at the calculated volume.

III. Preparation of Osemozotan for In Vitro Assays

For in vitro experiments, the DMSO stock solution can be diluted in the appropriate cell culture

medium or buffer.

Procedure:

Thaw an aliquot of the Osemozotan DMSO stock solution.

Serially dilute the stock solution in the desired experimental buffer or medium to achieve the

final working concentrations.

It is crucial to ensure that the final concentration of DMSO in the assay does not exceed a

level that could affect the experimental results (typically ≤ 0.1%).

Visualization of Osemozotan's Mechanism of Action
Signaling Pathway of Osemozotan at the 5-HT1A Receptor
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Osemozotan exerts its effects by binding to and activating the 5-HT1A receptor, which is a G-

protein coupled receptor (GPCR). The canonical signaling pathway is as follows:

Cell Membrane

Osemozotan 5-HT1A ReceptorBinds and Activates Gi/o ProteinActivates
Adenylyl Cyclase

Inhibits

K+ Channels (Open)
Ca2+ Channels (Closed)Modulates

cAMPATP Conversion Protein Kinase A
(PKA)

Activates

Decreased Neuronal
Excitability

Leads to

Contributes to
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Caption: Osemozotan activates the 5-HT1A receptor, leading to the inhibition of adenylyl

cyclase.

Experimental Workflow for In Vivo Study

The following diagram outlines the key steps in conducting an in vivo experiment with

Osemozotan.
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Prepare Osemozotan Solution
(e.g., 2.5 mg/mL in 10% DMSO/Corn Oil)

Administer Osemozotan
(e.g., 1 mg/kg, i.p.)
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Results and Interpretation
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Caption: A typical experimental workflow for an in vivo study using Osemozotan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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